5'-Amino-DT cep
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5'-Amino-DT cep (CAS: 153512-22-2 and 853955-89-2 for related variants) is a phosphoramidite reagent used to introduce amino modifications at the 5' terminus of oligonucleotides during solid-phase synthesis . Structurally, it consists of a 2'-deoxythymidine (dT) nucleoside with an aminoalkyl group attached to the 5-position of the thymine base. This modification enables post-synthetic functionalization via nucleophilic reactions, such as conjugation with carboxyl-containing molecules (e.g., fluorophores, biotin, or peptides) .
Key applications include:
- DNA Microarray Fabrication: The amino group facilitates covalent attachment to carboxyl-functionalized surfaces, critical for constructing high-density oligonucleotide arrays .
- siRNA Design: 5'-Amino-dT modifications reduce off-target effects by altering base-pairing dynamics in siRNA strands .
- Primer Engineering: Modified primers with 5’-Amino-dT enhance stability and enable downstream labeling in PCR applications .
The reagent’s stability under standard oligonucleotide synthesis conditions (e.g., acidic detritylation, oxidation) has been validated via mass spectrometry .
Properties
IUPAC Name |
3-[[2-[[[bis(4-methoxyphenyl)-phenylmethyl]amino]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H50N5O7P/c1-27(2)45(28(3)4)53(50-23-11-22-41)52-35-24-37(44-26-29(5)38(46)43-39(44)47)51-36(35)25-42-40(30-12-9-8-10-13-30,31-14-18-33(48-6)19-15-31)32-16-20-34(49-7)21-17-32/h8-10,12-21,26-28,35-37,42H,11,23-25H2,1-7H3,(H,43,46,47) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODOUQSWXVSARQL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CNC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H50N5O7P | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
743.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5’-Amino-DT cep typically involves the protection of the amino group with a monomethoxytrityl (MMT) group to prevent unwanted reactions during oligonucleotide synthesis. The compound is then coupled with a phosphoram
Chemical Reactions Analysis
Chemical Modification Reactions
The 5'-amino group participates in nucleophilic and conjugation reactions, enabling tailored functionalization.
Acylation for Fluorescent Labeling
The amino group reacts with activated esters (e.g., NHS esters) to form stable amide bonds:
Click Chemistry (CuAAC)
The amino group is derivatized with azide/alkyne handles for copper-catalyzed cycloaddition:
-
Conditions : 1 mM CuSO₄, 2 mM sodium ascorbate, 25°C, 1 hr ( ).
-
Triplex Stability : Single 5'-aminoallyl-dU incorporation maintains triplex melting temperature (ΔTM ≤ 1°C) ( ).
Alkylation and Crosslinking
-
Alkylation :
Conditions: DMF, K₂CO₃, 50°C ().
-
Crosslinking :
Glutaraldehyde-mediated conjugation to proteins or other amines:Yield: 70–80% in PBS, pH 7.4 ().
Deprotection Challenges
-
Acid-Labile Groups (MMT/DMT) :
-
Base-Labile Groups (TFA/PDA) :
Pseudobenzylic Reactivity
The 5-hydroxymethyl group in related analogs undergoes Sₙ2 reactions under basic conditions, but 5'-Amino-DT cep shows reduced susceptibility:
Triplex-Forming Oligonucleotides (TFOs)
-
Stability : Single 5'-aminoallyl-dU incorporation preserves triplex ΔTM (vs. unmodified TFOs) ( ).
-
Multi-Substitution : Three substitutions reduce ΔTM by 5–8°C ( ).
Post-Synthetic Labeling
| Tag | Conjugation Efficiency | Conditions |
|---|---|---|
| Fluorescein | 90% | pH 8.5, 4°C, 12 hr ( ) |
| Biotin | 85% | EDC/NHS, pH 6.0, 25°C () |
| Azide | 95% | CuSO₄/ascorbate, 1 hr ( ) |
Comparative Data on Protecting Groups
| Group | Deprotection Method | Amino Yield | Purification Compatibility |
|---|---|---|---|
| MMT | 80% AcOH, 30 min | 75% | RP-HPLC ( ) |
| DMS(O)MT | 0.1% TFA, 5 min | 95% | Cartridge-based ( ) |
| PDA | AMA, 65°C, 5 min | 98% | None required ( ) |
Comparison with Similar Compounds
Research Implications and Limitations
- Advantages of 5’-Amino-DT cep: Its balance of reactivity and stability makes it a preferred choice for researchers requiring post-synthetic modifications.
- Limitations: Variants like 5’-Amino-modifier-C3-TFA introduce additional synthesis steps (deprotection), complicating workflows .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
